Cas no 2171700-55-1 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid
• CAS No: 2171700-55-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5908435
• PubChem ID: 165544246
• Update Time: 2025-05-26

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid
• EN300-1517455
• 2171700-55-1
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,3-dimethylbenzoic acid

• Inchi： 1S/C28H28N2O5/c1-4-25(26(31)29-18-13-16(2)17(3)23(14-18)27(32)33)30-28(34)35-15-24-21-11-7-5-9-19(21)20-10-6-8-12-22(20)24/h5-14,24-25H,4,15H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： PTKVCERIADSVJW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=C(C(=O)O)C(C)=C(C)C=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid (CAS No. 2171700-55-1)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid (CAS No. 2171700-55-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted benzoic acid moiety. The combination of these functional groups endows the molecule with a range of potential applications, particularly in the development of novel therapeutic agents and as a building block in synthetic chemistry.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. In the context of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid, this group plays a crucial role in the controlled synthesis of complex peptides and peptidomimetics. The presence of the Fmoc group ensures that the amino functionality remains protected during multi-step synthetic processes, allowing for precise control over the final product's structure and properties.

The substituted benzoic acid moiety in 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid is another key feature that contributes to its versatility. Benzoic acids are known for their ability to form stable esters and amides, which are essential in various pharmaceutical applications. The dimethyl substitution on the benzene ring further modulates the compound's physicochemical properties, such as solubility and lipophilicity, which are critical factors in drug design and delivery.

Recent research has highlighted the potential of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid in the development of novel therapeutics. For instance, studies have shown that compounds with similar structural motifs exhibit potent anti-inflammatory and anti-cancer activities. The unique combination of functional groups in this compound may enhance its biological activity by improving its stability, bioavailability, and target specificity.

In addition to its therapeutic potential, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid has been explored as a versatile building block in synthetic chemistry. Its modular structure allows for the facile introduction of various functional groups through selective chemical transformations. This makes it an attractive starting material for the synthesis of complex molecules with diverse biological activities.

The synthesis of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid typically involves several well-established synthetic routes. One common approach involves the coupling of an Fmoc-amino acid derivative with a substituted benzoic acid using standard peptide coupling reagents such as HATU or EDC·HCl. The resulting intermediate can then be further modified to introduce additional functional groups or to remove the Fmoc protecting group under mild conditions.

The characterization of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These methods provide detailed information about the compound's structure and purity, which is essential for ensuring its suitability for various applications.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,3-dimethylbenzoic acid (CAS No. 2171700-55-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutics and as a versatile building block in synthetic chemistry. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in these fields.